2-(4-fluorophenoxy)-N-{4-[4-(prop-2-en-1-yloxy)phenyl]-1,2,5-oxadiazol-3-yl}butanamide

• Molecular Formula: C21H20FN3O4
• Molecular Weight: 397.4 g/mol
• IUPAC Name: 2-(4-fluorophenoxy)-N-[4-(4-prop-2-enoxyphenyl)-1,2,5-oxadiazol-3-yl]butanamide
• InChI: InChI=1S/C21H20FN3O4/c1-3-13-27-16-9-5-14(6-10-16)19-20(25-29-24-19)23-21(26)18(4-2)28-17-11-7-15(22)8-12-17/h3,5-12,18H,1,4,13H2,2H3,(H,23,25,26)
• InChI Key: FSVDPPQTJOQUNN-UHFFFAOYSA-N
• Canonical SMILES: CCC(C(=O)NC1=NON=C1C2=CC=C(C=C2)OCC=C)OC3=CC=C(C=C3)F

Description

This compound is a butanamide derivative featuring a 1,2,5-oxadiazol-3-yl (furazan) core substituted at the 4-position with a 4-(prop-2-en-1-yloxy)phenyl group. The structure combines elements of fluorinated aromatics, heterocycles, and amide linkages, making it relevant for pharmaceutical and agrochemical research .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(4-fluorophenoxy)-N-{4-[4-(prop-2-en-1-yloxy)phenyl]-1,2,5-oxadiazol-3-yl}butanamide typically involves multiple steps, starting with the preparation of intermediate compounds. The key steps include:

Formation of the fluorophenoxy group: This can be achieved through nucleophilic aromatic substitution reactions.

Synthesis of the oxadiazole ring: This step often involves cyclization reactions using hydrazides and carboxylic acids.

Coupling reactions: The final step involves coupling the fluorophenoxy and oxadiazole intermediates with the butanamide backbone under specific conditions, such as the use of coupling agents like EDCI or DCC.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. Optimizations for yield, purity, and cost-effectiveness are crucial. Techniques such as continuous flow chemistry and automated synthesis can be employed to enhance production efficiency.

Chemical Reactions Analysis

Types of Reactions

2-(4-fluorophenoxy)-N-{4-[4-(prop-2-en-1-yloxy)phenyl]-1,2,5-oxadiazol-3-yl}butanamide can undergo various chemical reactions, including:

Oxidation: This reaction can introduce additional functional groups or modify existing ones.

Reduction: This can be used to alter the oxidation state of the compound.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH₄) and sodium borohydride (NaBH₄) are often used.

Substitution: Reagents like halogens (Cl₂, Br₂) and nucleophiles (NH₃, OH⁻) are commonly employed.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield carboxylic acids or ketones, while reduction could produce alcohols or amines.

Scientific Research Applications

2-(4-fluorophenoxy)-N-{4-[4-(prop-2-en-1-yloxy)phenyl]-1,2,5-oxadiazol-3-yl}butanamide has a wide range of applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential as a biochemical probe.

Medicine: Explored for its therapeutic potential in various diseases.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 2-(4-fluorophenoxy)-N-{4-[4-(prop-2-en-1-yloxy)phenyl]-1,2,5-oxadiazol-3-yl}butanamide involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact pathways and targets can vary depending on the specific application and context.

Comparison with Similar Compounds

Key Observations :

• Replacement of butanamide with acetamide (as in ) reduces molecular weight by ~42 Da, which may alter pharmacokinetic properties like absorption and half-life.
• Chloropyridinyl and sulfonamide substituents in enhance target specificity for enzymes like CTPS1, whereas the target compound’s fluorophenoxy group may favor lipid membrane interactions .

Physicochemical Properties

• Lipophilicity: The fluorophenoxy group increases logP compared to non-fluorinated analogues (e.g., propoxyphenyl in ). Allyloxy substituents may introduce moderate polarity due to the ether linkage.

Analytical Characterization

• IR Spectroscopy : The target compound’s amide C=O stretch is expected at ~1663–1682 cm⁻¹, aligning with hydrazinecarbothioamides in . Absence of S-H bands (~2500–2600 cm⁻¹) confirms the absence of thiol tautomers .
• NMR : The allyloxy group’s protons should appear as a doublet of doublets (δ 4.8–5.3 ppm for CH₂=CH₂), distinct from propoxy or phenyl substituents in analogues .

Biological Activity

The compound 2-(4-fluorophenoxy)-N-{4-[4-(prop-2-en-1-yloxy)phenyl]-1,2,5-oxadiazol-3-yl}butanamide (C₁₈H₁₈F₃N₃O₃) is a synthetic derivative featuring an oxadiazole moiety known for its diverse biological activities. This article delves into its biological activity, synthesis, structure-activity relationships (SAR), and potential therapeutic applications.

Chemical Structure and Properties

The compound consists of a butanamide backbone linked to a 1,2,5-oxadiazole ring and a 4-fluorophenoxy group. The presence of the oxadiazole ring is significant as it contributes to the compound's pharmacological properties.

Property	Value
Molecular Formula	C₁₈H₁₈F₃N₃O₃
Molecular Weight	353.35 g/mol
Melting Point	Not available
Solubility	Soluble in DMSO

Anticancer Activity

Research has indicated that oxadiazole derivatives exhibit significant anticancer properties. In vitro studies have shown that compounds containing the oxadiazole ring can induce apoptosis in various cancer cell lines. Specifically, studies on similar oxadiazole derivatives have demonstrated IC₅₀ values in the low micromolar range against human tumor cell lines such as HeLa and MCF-7 .

Case Study:
A study evaluating the cytotoxicity of related oxadiazole derivatives reported that one compound exhibited an IC₅₀ of 2.76 μM against ovarian cancer cells (OVXF 899) and showed selectivity towards renal cancer cells with an IC₅₀ of 1.143 μM .

Anti-inflammatory and Analgesic Properties

Oxadiazole derivatives have also been explored for their anti-inflammatory effects. In vivo studies suggest that these compounds can inhibit pro-inflammatory cytokines, which may position them as candidates for treating inflammatory diseases .

The biological activities of 2-(4-fluorophenoxy)-N-{4-[4-(prop-2-en-1-yloxy)phenyl]-1,2,5-oxadiazol-3-yl}butanamide are attributed to several mechanisms:

• Inhibition of Enzymes: Many oxadiazole derivatives inhibit enzymes such as histone deacetylases (HDACs), which play a role in cancer progression.
• Interaction with Receptors: The compound may interact with various receptors involved in cell signaling pathways affecting cell proliferation and survival.

Structure-Activity Relationship (SAR)

The activity of oxadiazole compounds can be influenced by modifications to their structure:

• Fluorine Substitution: The presence of fluorine enhances lipophilicity and may improve binding affinity to target proteins.
• Alkoxy Groups: Variations in alkoxy substituents can modulate the compound's solubility and bioavailability.